Cas no 1261953-60-9 (2-(2-Hydroxyphenyl)-5-methylbenzoic acid)

• Product Name: 2-(2-Hydroxyphenyl)-5-methylbenzoic acid
• CAS No: 1261953-60-9
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD18319008
• CID: 2622308
• PubChem ID: 53224935
• Update Time: 2025-06-11

2-(2-Hydroxyphenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID20688667
• 2-(2-Hydroxyphenyl)-5-methylbenzoic acid, 95%
• 2'-Hydroxy-4-methyl[1,1'-biphenyl]-2-carboxylic acid
• 1261953-60-9
• 2-(2-HYDROXYPHENYL)-5-METHYLBENZOIC ACID
• MFCD18319008
• 2-(2-Hydroxyphenyl)-5-methylbenzoic acid

• MDL： MFCD18319008
• Inchi： 1S/C14H12O3/c1-9-6-7-10(12(8-9)14(16)17)11-4-2-3-5-13(11)15/h2-8,15H,1H3,(H,16,17)
• InChI Key： WQKLGEYAKJIDGS-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 228.078644241Da
• Monoisotopic Mass: 228.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2-Hydroxyphenyl)-5-methylbenzoic acid

Comprehensive Overview of 2-(2-Hydroxyphenyl)-5-methylbenzoic acid (CAS No. 1261953-60-9): Properties, Applications, and Research Insights

2-(2-Hydroxyphenyl)-5-methylbenzoic acid (CAS No. 1261953-60-9) is a specialized organic compound gaining attention in pharmaceutical and material science research. This hydroxy-substituted benzoic acid derivative exhibits unique structural features, combining a phenolic hydroxyl group with a methyl-substituted aromatic ring. Its molecular formula, C₁₄H₁₂O₃, and precise arrangement of functional groups make it valuable for designing targeted drug molecules and advanced materials.

Recent studies highlight the compound's potential as a building block for bioactive molecules, particularly in developing anti-inflammatory agents and antioxidant formulations. The ortho-hydroxyphenyl moiety contributes to metal-chelating properties, making it relevant in catalysis research and coordination chemistry. Researchers are investigating its structure-activity relationships (SAR) to optimize pharmacological profiles, addressing current demands for precision medicine and sustainable chemistry solutions.

The compound's crystalline properties and thermal stability (decomposition point: ~250°C) have sparked interest in organic electronics applications. Its ability to form hydrogen-bonded networks aligns with trends in supramolecular chemistry and molecular self-assembly technologies. Analytical characterization via HPLC, NMR (showing characteristic peaks at δ 6.8-8.1 ppm for aromatic protons), and mass spectrometry confirms its high purity (>98%) for research applications.

In pharmaceutical development, 1261953-60-9 serves as a precursor for COX-2 inhibitors and neuroprotective agents, responding to growing interest in age-related disease therapeutics. Its logP value (~2.3) suggests favorable membrane permeability, a key parameter in drug discovery pipelines. Current patent literature reveals innovative applications in topical formulations for skin health, coinciding with the booming cosmeceutical market.

Environmental considerations of 2-(2-Hydroxyphenyl)-5-methylbenzoic acid include its biodegradation pathways and eco-friendly synthesis methods, aligning with green chemistry principles. Recent QSPR studies model its environmental fate, addressing regulatory requirements for sustainable chemical production. The compound's low ecotoxicity profile makes it preferable for biomedical applications compared to traditional aromatic acids.

Advanced research explores its photophysical properties for fluorescence-based sensors, particularly in metal ion detection systems. The intramolecular proton transfer mechanism enables ratiometric sensing capabilities, relevant for environmental monitoring technologies. These applications respond to increasing demand for real-time analytical tools in industrial and research settings.

Quality control specifications for CAS 1261953-60-9 typically include residual solvent limits (<0.1%), heavy metal content (<10 ppm), and chromatographic purity standards. Storage recommendations emphasize protection from UV degradation in amber glass at 2-8°C, reflecting its light-sensitive nature. These protocols ensure reproducibility in high-throughput screening and medicinal chemistry applications.

The compound's structure-property relationships continue to inspire innovations in multifunctional materials. Recent computational chemistry studies predict novel polymorphic forms with potential advantages in drug formulation and crystal engineering. These findings address critical challenges in pharmaceutical solid-state chemistry and intellectual property development.

Emerging applications in agricultural chemistry explore its derivatives as plant growth regulators with reduced environmental persistence. The chemodiversity enabled by its scaffold supports development of next-generation agrochemicals, meeting demands for sustainable crop protection solutions. This aligns with global trends toward bio-based alternatives in agriculture.

Standard synthetic routes to 2-(2-Hydroxyphenyl)-5-methylbenzoic acid employ palladium-catalyzed coupling or multistep condensation reactions, with recent focus on atom-economical processes. Process optimization studies report yield improvements (>75%) through microwave-assisted synthesis and continuous flow chemistry approaches, responding to industry needs for scalable production methods.